2-[(cyclohexylmethyl)(methyl)amino]-1-phenylethanol

• IUPAC Name: 2-[cyclohexylmethyl(methyl)amino]-1-phenylethanol
• InChI: InChI=1S/C16H25NO/c1-17(12-14-8-4-2-5-9-14)13-16(18)15-10-6-3-7-11-15/h3,6-7,10-11,14,16,18H,2,4-5,8-9,12-13H2,1H3
• InChI Key: RFXDFZSLQRIGGP-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCCC1)CC(C2=CC=CC=C2)O
• Molecular Formula: C16H25NO
• Molecular Weight: 247.38 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves intricate processes that yield products with specific configurations and properties. For instance, optically active N-1-phenylethyl derivatives of (1R)-2-amino-1-phenylethanol have been synthesized using simple procedures, serving as chiral catalysts in enantioselective reactions (Iuliano et al., 1995). Such methodologies highlight the complexity and precision required in synthesizing compounds with desired chirality and functionality.

Molecular Structure Analysis

The molecular structure of compounds similar to 2-[(cyclohexylmethyl)(methyl)amino]-1-phenylethanol has been extensively studied, revealing details about their tautomeric forms, hydrogen bonding, and overall geometry. The keto-amine tautomeric form, characterized by strong intramolecular N-H⋯O hydrogen bonds, plays a crucial role in stabilizing the molecular structure, as observed in derivatives of cyclohexadienones (Odabaşoǧlu et al., 2003).

Chemical Reactions and Properties

The chemical reactivity of such compounds is influenced by their functional groups and molecular structure. For example, the presence of amino and hydroxyl groups facilitates various chemical reactions, including cycloaddition and reduction processes, which are fundamental in synthesizing diverse derivatives and exploring their chemical properties (Kozmin et al., 2003).